Cas no 854159-48-1 (1-(2-bromo-4-pyridinyl)-Piperazine)
854159-48-1 structure
Product Name:1-(2-bromo-4-pyridinyl)-Piperazine
CAS No:854159-48-1
MF:C9H12BrN3
MW:242.11568069458
CID:1119095
PubChem ID:83299180
Update Time:2025-04-20
1-(2-bromo-4-pyridinyl)-Piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-bromo-4-pyridinyl)-Piperazine
- GS0839
- 854159-48-1
- 1-(2-bromopyridin-4-yl)piperazine
-
- Inchi: 1S/C9H12BrN3/c10-9-7-8(1-2-12-9)13-5-3-11-4-6-13/h1-2,7,11H,3-6H2
- InChI Key: RRTVZBSXBOEYKE-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=CN=1)N1CCNCC1
Computed Properties
- Exact Mass: 241.02146g/mol
- Monoisotopic Mass: 241.02146g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 28.2Ų
1-(2-bromo-4-pyridinyl)-Piperazine Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
854159-48-1 (1-(2-bromo-4-pyridinyl)-Piperazine) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
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- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
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